Cas no 16849-77-7 (Propionic acid, 2-mercapto-, isopropyl ester)

• Product Name: Propionic acid, 2-mercapto-, isopropyl ester
• CAS No: 16849-77-7
• MF: C₆H₁₂O₂S
• MW: 148.223280906677
• CID: 2658636
• Update Time: 2023-08-06

Propionic acid, 2-mercapto-, isopropyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Mercaptopropionic acid 1-methylethyl ester
• propan-2-yl 2-sulfanylpropanoate
• Propionic acid, 2-mercapto-, isopropyl ester
• NUIVLBRODXOUAB-UHFFFAOYSA-N
• Propanoic acid, 2-mercapto-, 1-methylethyl ester
• Isopropyl 2-sulfanylpropanoate #
• Isopropyl-alpha-mercapto-propionate
• Isopropyl .alpha.-mercaptopropionate

• Inchi： 1S/C6H12O2S/c1-4(2)8-6(7)5(3)9/h4-5,9H,1-3H3
• InChI Key： NUIVLBRODXOUAB-UHFFFAOYSA-N
• SMILES： SC(C)C(=O)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• XLogP3: 1.6
• Topological Polar Surface Area: 27.3